Cas no 923106-17-6 (N-3-Sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-yl-2-thiophenecarboxamide)

• Product Name: N-3-Sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-yl-2-thiophenecarboxamide
• CAS No: 923106-17-6
• MDL: MFCD08064715
• CID: 4665124
• Update Time: 2025-07-08

N-3-Sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-yl-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-SULFANYL-5-(2-THIENYL)-4H-1,2,4-TRIAZOL-4-YL]-2-THIOPHENECARBOXAMIDE
• N-3-Sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-yl-2-thiophenecarboxamide

• MDL： MFCD08064715

Additional information on N-3-Sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-yl-2-thiophenecarboxamide

N-3-Sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-yl-2-thiophenecarboxamide: A Comprehensive Overview

The compound N-3-Sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-yl-2-thiophenecarboxamide (CAS No. 923106-17-6) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a triazole ring system and thiophene moieties, making it a subject of interest for researchers exploring novel materials and drug candidates.

Recent studies have highlighted the importance of thiazole derivatives in the development of advanced materials with tailored electronic properties. The presence of the sulfanyl group in this compound contributes to its stability and reactivity, making it a promising candidate for applications in optoelectronics and sensors. Moreover, the integration of thiophene rings enhances its conjugation capabilities, which are crucial for achieving desired electronic properties in materials.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted reactions, which have significantly improved reaction yields and reduced synthesis time. Researchers have also explored the use of green chemistry principles to synthesize this compound, aligning with global efforts to promote sustainable chemical practices.

In terms of applications, N-3-Sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-yl-2-thiophenecarboxamide has shown potential in the field of drug discovery. Its unique structure allows for interactions with various biological targets, making it a valuable molecule for pharmacological studies. Recent research has focused on its ability to modulate enzyme activity and its potential as an anti-inflammatory agent.

The structural versatility of this compound also makes it a valuable tool in material science. Its ability to form self-assembled monolayers has been explored for use in nanotechnology applications. Additionally, its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

From a chemical standpoint, the synthesis of N-3-Sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-yl-2-thiophenecarboxamide involves a series of carefully controlled reactions that highlight the importance of stereochemistry and regioselectivity. The use of protecting groups and catalytic systems has been instrumental in achieving high-purity products.

Looking ahead, ongoing research into this compound is expected to uncover new applications and improve its synthesis methods further. Its integration into interdisciplinary studies will likely lead to breakthroughs in fields ranging from biotechnology to renewable energy.